Cas no 142-83-6 ((2E,4E)-2,4-Hexadienal)

(2E,4E)-2,4-Hexadienal structure
(2E,4E)-2,4-Hexadienal structure
Product Name:(2E,4E)-2,4-Hexadienal
CAS No:142-83-6
MF:C6H8O
MW:96.127121925354
MDL:MFCD00007004
CID:36506
PubChem ID:87570966
Update Time:2025-04-18

(2E,4E)-2,4-Hexadienal Chemical and Physical Properties

Names and Identifiers

    • Hexa-2,4-dienal
    • (E,E)-2,4-Hexadienal
    • trans,trans-2,4-Hexadienal
    • 2,4-Hexadienal
    • Sorbaldehyde,Sorbic aldehyde
    • Sorbic Aldehyde
    • FEMA 3429
    • SORBALDEHYDE
    • n-Hex-2,4-dienal
    • T2 T4 HEXADIENAL
    • 2,4-HEXADIEN-1-AL
    • (2E,4E)-Hexadienal
    • (e,e)-4-hexadienal
    • trans,trans-2,4-hexadien-1-al
    • 2E,4Z-hexadienal
    • (2E,4E)-hexa-2,4-dienal
    • trans,trans-hexa-2,4-dienal
    • (E,E)-2,4-hexadien-1-al
    • 2,4-(E-E)-hexadienal
    • trans-2,4-hexadienal
    • (2E,4E)-2,4-Hexadienal
    • MDL： MFCD00007004
    • Inchi： 1S/C6H8O/c1-2-3-4-5-6-7/h2-6H,1H3/b3-2+,5-4-
    • InChI Key： BATOPAZDIZEVQF-IAROGAJJSA-N
    • SMILES： C/C=C/C=C\C=O
    • BRN： 1698401

Computed Properties

  • Exact Mass: 96.05750
  • Monoisotopic Mass: 96.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 90.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 1.2
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Color/Form: Yellow liquid
  • Density: 0.895 g/mL at 20 °C
    0.871 g/mL at 25 °C(lit.)
  • Melting Point: -16.5°C
  • Boiling Point: 69 °C/20 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:152.6°F
    Degrees Celsius:67°C
  • Refractive Index: n20/D 1.541(lit.)
  • Water Partition Coefficient: It is Insoluble in water, but soluble in ethanol.
  • Stability/Shelf Life: Stable. Combustible. Incompatible with strong reducing agents, strong bases, strong oxidizing agents.
  • PSA: 17.07000
  • LogP: 1.31760
  • FEMA: 3429
  • Sensitiveness: Air Sensitive

(2E,4E)-2,4-Hexadienal Security Information

(2E,4E)-2,4-Hexadienal Customs Data

  • HS CODE：2912190090
  • Customs Data：

    China Customs Code:

    2912190090

    Overview:

    HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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(2E,4E)-2,4-Hexadienal Production Method

(2E,4E)-2,4-Hexadienal Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:142-83-6)(E,E)-2,4-Hexadienal
Order Number:LE3833;LE15723
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:44
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:142-83-6)(E,E)-2,4-Hexadienal
LE3833;LE15723
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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